Cas no 2165918-09-0 (tert-butyl (1S,5R)-1-(hydroxymethyl)-2-azabicyclo3.1.0hexane-2-carboxylate)

tert-butyl (1S,5R)-1-(hydroxymethyl)-2-azabicyclo3.1.0hexane-2-carboxylate structure
2165918-09-0 structure
Product Name:tert-butyl (1S,5R)-1-(hydroxymethyl)-2-azabicyclo3.1.0hexane-2-carboxylate
CAS No:2165918-09-0
MF:C11H19NO3
MW:213.273463487625
MDL:MFCD30474043
CID:4776939
PubChem ID:124556094
Update Time:2026-02-27

tert-butyl (1S,5R)-1-(hydroxymethyl)-2-azabicyclo3.1.0hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • SB35452
    • (1S, 5R)-1-Hydroxymethyl-2-aza-bicyclo[3.1.0]hexane-2-carboxylic acid tert-butyl ester
    • tert-Butyl (1S,5R)-1-(hydroxymethyl)-2-azabicyclo[3.1.0]hexane-2-carboxylate
    • tert-butyl (1S,5R)-1-(hydroxymethyl)-2-azabicyclo3.1.0hexane-2-carboxylate
    • MDL: MFCD30474043
    • Inchi: 1S/C11H19NO3/c1-10(2,3)15-9(14)12-5-4-8-6-11(8,12)7-13/h8,13H,4-7H2,1-3H3/t8-,11-/m1/s1
    • InChI Key: NOSRZTLSBWIBHC-LDYMZIIASA-N
    • SMILES: OC[C@]12C[C@H]1CCN2C(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 284
  • XLogP3: 0.8
  • Topological Polar Surface Area: 49.8

tert-butyl (1S,5R)-1-(hydroxymethyl)-2-azabicyclo3.1.0hexane-2-carboxylate Pricemore >>

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